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For Immediate Release

Shanghai, China – December 7, 2025 – This technical guide provides a detailed analysis of the

molecular weight of m-Coumaric acid-13C3, a stable isotope-labeled compound crucial for

advanced research in drug metabolism, pharmacokinetics, and metabolic pathway analysis.

This document is intended for researchers, scientists, and professionals in the field of drug

development and metabolomics.

Introduction to m-Coumaric Acid
m-Coumaric acid, a member of the hydroxycinnamic acid family, is a phenolic compound found

in various plants and plays a significant role in their biosynthesis pathways.[1] Its presence in

the human diet and its metabolic fate are subjects of extensive research. The precise tracking

of m-Coumaric acid in biological systems necessitates the use of isotopically labeled internal

standards, such as m-Coumaric acid-13C3, for accurate quantification by mass spectrometry.

Understanding Molecular Weight and Isotopic
Labeling
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Isotopes are variants of a particular chemical element which differ in neutron number. While the

number of protons defines an element, the number of neutrons can vary, leading to different

atomic masses. Carbon, for instance, primarily exists as Carbon-12 (¹²C), but also as the stable
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isotope Carbon-13 (¹³C), which possesses an additional neutron.[2][3] The atomic mass of ¹³C

is approximately 13.003354835 atomic mass units (amu).[2][4] Isotopic labeling involves the

substitution of one or more atoms in a molecule with their heavier, stable isotopes.

Calculation of Molecular Weights
The chemical formula for m-Coumaric acid is C₉H₈O₃.[5][6][7][8] The calculation of its

molecular weight, and that of its ¹³C₃ isotopologue, is detailed below.

Standard Molecular Weight of m-Coumaric Acid
To determine the standard molecular weight, the atomic weights of the most common isotopes

of carbon, hydrogen, and oxygen are used.

Element Number of Atoms
Standard Atomic
Weight (amu)

Total Contribution
(amu)

Carbon (C) 9 12.011 108.099

Hydrogen (H) 8 1.008 8.064

Oxygen (O) 3 15.999 47.997

Total Molecular

Weight
164.16

Note: Standard atomic weights are weighted averages of the natural abundances of all stable

isotopes of an element.

Molecular Weight of m-Coumaric acid-13C3
For m-Coumaric acid-13C3, three of the nine carbon atoms are replaced with the ¹³C isotope.

This substitution specifically increases the mass of the molecule.
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Element Number of Atoms
Isotopic Mass
(amu)

Total Contribution
(amu)

Carbon-12 (¹²C) 6 12.000 72.000

Carbon-13 (¹³C) 3 13.00335 39.01005

Hydrogen (H) 8 1.008 8.064

Oxygen (O) 3 15.999 47.997

Total Molecular

Weight
167.17105

Data Summary
The following table summarizes the key quantitative data for both unlabeled m-Coumaric acid

and its ¹³C₃ labeled counterpart.

Compound Chemical Formula Molecular Weight (amu)

m-Coumaric acid C₉H₈O₃ 164.16[5][7][8]

m-Coumaric acid-13C3 ¹³C₃C₆H₈O₃ 167.171

Visualization of Isotopic Labeling
The following diagram illustrates the chemical structure of m-Coumaric acid and highlights the

positions where Carbon-13 isotopes are typically incorporated for use as an internal standard.

The labeled positions are often on the aromatic ring to ensure stability of the label during

metabolic processes.
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m-Coumaric acid with 13C Labeling
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Caption: Structure of m-Coumaric acid with potential ¹³C labeling on the benzene ring.
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This in-depth guide provides the essential data and a foundational understanding of the

molecular weight of m-Coumaric acid-13C3, which is critical for its application in quantitative

analytical studies. The precise mass difference between the labeled and unlabeled forms

allows for clear differentiation and accurate measurement in complex biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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